Cas no 89114-37-4 (2-Furancarboxaldehyde, 5-propyl-, oxime, (Z)-)

2-Furancarboxaldehyde, 5-propyl-, oxime, (Z)- structure
89114-37-4 structure
Product Name:2-Furancarboxaldehyde, 5-propyl-, oxime, (Z)-
CAS No:89114-37-4
MF:C8H11NO2
MW:153.178442239761
CID:611765
PubChem ID:71322162
Update Time:2025-04-19

2-Furancarboxaldehyde, 5-propyl-, oxime, (Z)- Chemical and Physical Properties

Names and Identifiers

    • 2-Furancarboxaldehyde, 5-propyl-, oxime, (Z)-
    • N-[(5-propylfuran-2-yl)methylidene]hydroxylamine
    • 89114-37-4
    • DTXSID20751880
    • Inchi: 1S/C8H11NO2/c1-2-3-7-4-5-8(11-7)6-9-10/h4-6,10H,2-3H2,1H3
    • InChI Key: AVOYHKBFKJUQDA-UHFFFAOYSA-N
    • SMILES: O1C(C=NO)=CC=C1CCC

Computed Properties

  • Exact Mass: 153.078978594g/mol
  • Monoisotopic Mass: 153.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 2.2
  • Topological Polar Surface Area: 45.7Ų
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